BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Utilizing JA397 to Interrogate
CDK16 Function in Neuronal Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JA397

Cat. No.: B10862155

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 16 (CDK16), also known as PCTAIREL, is a member of the TAIRE
family of serine/threonine kinases.[1] While ubiquitously expressed, CDK16 is found at
particularly high levels in the brain and terminally differentiated cells, where it plays a crucial
role in key neuronal processes.[2][3] Emerging evidence highlights its involvement in neurite
outgrowth, vesicle trafficking, and the regulation of synaptic transmission.[2][4][5] Dysregulation
of CDK16 has been implicated in various neurological and developmental disorders, making it
an attractive therapeutic target.[4]

JA397 is a potent and selective chemical probe for the TAIRE family of kinases, which includes
CDK14, CDK15, CDK16, CDK17, and CDK18.[1][6] Its utility in cell-based assays makes it an
invaluable tool for elucidating the specific functions of these understudied kinases.[1] This
document provides detailed application notes and protocols for using JA397 to investigate the
role of CDK16 in neuronal cells.
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In Vitro EC50 (nM)

Cellular EC50 (nM) (Intact

Kinase
(NanoBRET-lysed mode) Cell NanoBRET)
CDK14 27.1 72.1
CDK15 252 307
CDK16 39.0 334
CDK17 77.2 21.2
CDK18 172 121

(Data sourced from

references[1][4])

Table 2: Recommended Starting Concentrations for

JA397 in Cellular Assays

Recommended .

Assay Type . Negative Control
Concentration

General Cell-Based Assays <1luM JA314

(Data sourced from

reference[4])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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